![molecular formula C8H13N3O B1520505 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide CAS No. 1017502-16-7](/img/structure/B1520505.png)
2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide
Overview
Description
Molecular Structure Analysis
The molecular structure of “2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide” is characterized by a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The pyrazole ring in this compound is substituted with three methyl groups and an acetamide group .
Scientific Research Applications
Antileishmanial and Antimalarial Activities
Pyrazole derivatives, including 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide , have been studied for their potential in treating tropical diseases such as leishmaniasis and malaria. These compounds have shown promising results in inhibiting the growth of Leishmania species and Plasmodium berghei , with some derivatives exhibiting significant suppression rates .
Molecular Docking Studies
The compound’s structure allows it to be used in molecular docking studies to predict the interaction with biological targets. This is crucial in the development of new drugs, as it helps in understanding the compound’s efficacy and potential side effects .
Synthesis of Pyrazole Derivatives
2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide: serves as a key intermediate in the synthesis of various pyrazole derivatives. These derivatives are synthesized using different techniques, including microwave irradiation, and have a wide range of applications in medicinal chemistry .
Analytical Reagent in Transition-Metal Chemistry
Pyrazole-based compounds are utilized as analytical reagents in transition-metal chemistry. They are used for complexation with metals and serve as important ligands due to their ability to coordinate with metal ions .
Photoluminescent Materials
These compounds have excellent fluorescence properties, making them suitable for use as photoluminescent materials. They are used in the development of organic nonlinear optical materials and photorefractive materials due to their thermal stability and washing resistance .
Antioxidant Additives to Fuels
The antioxidant properties of pyrazole derivatives make them valuable as additives to fuels. They help in preventing oxidation, which can lead to the formation of gums and other deposits that can impair engine performance .
Mechanism of Action
Target of Action
The primary targets of 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide are Leishmania aethiopica and Plasmodium berghei . These are the causative agents of leishmaniasis and malaria respectively . The compound interacts with these targets to exert its pharmacological effects .
Mode of Action
The compound interacts with its targets through a process known as molecular docking . This involves the compound fitting into the active site of the target, in this case, the LmPTR1 pocket . The fitting pattern of the compound in the active site is characterized by a lower binding free energy, which justifies its potent in vitro antipromastigote activity .
Biochemical Pathways
It is known that the compound has a significant impact on the life cycle of leishmania aethiopica and plasmodium berghei . By interacting with these organisms, the compound disrupts their normal functioning, leading to their eventual death .
Pharmacokinetics
The compound’s potent antileishmanial and antimalarial activities suggest that it has good bioavailability .
Result of Action
The result of the action of 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide is the inhibition of the growth and proliferation of Leishmania aethiopica and Plasmodium berghei . This leads to a reduction in the severity of leishmaniasis and malaria in the affected individuals .
properties
IUPAC Name |
2-(1,3,5-trimethylpyrazol-4-yl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O/c1-5-7(4-8(9)12)6(2)11(3)10-5/h4H2,1-3H3,(H2,9,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQSGNNVZAVLVHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)CC(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide | |
CAS RN |
1017502-16-7 | |
Record name | 2-(trimethyl-1H-pyrazol-4-yl)acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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